Cas no 154082-13-0 (3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-methyl-1,3,5-heptatrien-1-yl]-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-,inner salt)

• Product name: 3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-methyl-1,3,5-heptatrien-1-yl]-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-,inner salt
• CAS No: 154082-13-0
• MF: C₃₂H₃₈N₂O₁₂S₄
• MW: 770.910324573517
• CID: 106446
• PubChem ID: 44147472

3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-methyl-1,3,5-heptatrien-1-yl]-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-methyl-1,3,5-heptatrien-1-yl]-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-,inner salt
• (2E)-2-[(2E,4E,6E)-7-[3,3-dimethyl-5-sulfonato-1-(2-sulfonatoethyl)indol-1-ium-2-yl]-4-methylhepta-2,4,6-trienylidene]-3,3-dimethyl-1-(2-sulfonatoethyl)indole-5-sulfonate,hydron
• 3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-meth...
• 3H-Indolium,2-[7-[1,3-dihydro-3,3-dimethyl-5-sulfo-1-(2-sulfoethyl)-2H-indol-2-ylidene]-4-methyl-1,3,5-heptatrien-1-yl]-3,3-d
• Omocianine [INN]
• Trihydrogen 2-((1E,3E,5E)-7-((2E)-3,3-dimethyl-5-sulfonato-1-(2-sulfonatoethyl)-1,3-dihydro-2H-indol-2-ylidene)-4-methylhepta-1,3,5-trienyl)-3,3-dimethyl-1-(2-sulfonatoethyl)-3H-indolium-5-sulfonate
• UNII-5GD5D29K7I
• Omocianine
• tetrasulfocyanine acid
• DTXSID20165529
• ZK-203468
• 154082-13-0
• 5GD5D29K7I
• ZK203468
• TRIHYDROGEN 2-((1E,3E,5E)-7-((2E)-3,3-DIMETHYL-5-SULPHONATO-1-(2-SULPHONATOETHYL)-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-4-METHYLHEPTA-1,3,5-TRIENYL)-3,3-DIMETHYL-1-(2-SULPHONATOETHYL)-3H-INDOLIUM-5-SULPHONATE
• SH Y 00739
• ZK 203468
• CHEMBL3989688

• Inchi： InChI=1S/C32H38N2O12S4/c1-22(8-6-10-29-31(2,3)25-20-23(49(41,42)43)12-14-27(25)33(29)16-18-47(35,36)37)9-7-11-30-32(4,5)26-21-24(50(44,45)46)13-15-28(26)34(30)17-19-48(38,39)40/h6-15,20-21H,16-19H2,1-5H3,(H3-,35,36,37,38,39,40,41,42,43,44,45,46)/p-3
• InChI Key： WKWHOLCUESSZIQ-UHFFFAOYSA-K
• SMILES： C/C(=C\C=C\C1=[N+](CCS([O-])(=O)=O)C2C=CC(=CC=2C1(C)C)S([O-])(=O)=O)/C=C/C=C1/N(CCS([O-])(=O)=O)C2C=CC(=CC=2C/1(C)C)S([O-])(=O)=O

Computed Properties

• Exact Mass: 770.131
• Monoisotopic Mass: 770.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1720
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269A^2